Cas no 1494842-38-4 (3-cyclobutyl-2-formamidopropanoic acid)

• Product Name: 3-cyclobutyl-2-formamidopropanoic acid
• CAS No: 1494842-38-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6428749
• PubChem ID: 65458292
• Update Time: 2025-10-13

3-cyclobutyl-2-formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-2-formamidopropanoic acid
• Cyclobutanepropanoic acid, α-(formylamino)-
• CS-0344773
• EN300-1299268
• AKOS014795588
• 1494842-38-4

• Inchi： 1S/C8H13NO3/c10-5-9-7(8(11)12)4-6-2-1-3-6/h5-7H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： BSBRDTLFBQGISD-UHFFFAOYSA-N
• SMILES： C(NC=O)(C(=O)O)CC1CCC1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±28.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Additional information on 3-cyclobutyl-2-formamidopropanoic acid

3-Cyclobutyl-2-formamidopropanoic Acid: A Comprehensive Overview

3-Cyclobutyl-2-formamidopropanoic acid, identified by the CAS number 1494842-38-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research in recent years. The molecule consists of a cyclobutane ring attached to a formamide group and a propanoic acid moiety, making it a versatile building block for various chemical reactions and applications.

The synthesis of 3-cyclobutyl-2-formamidopropanoic acid involves a series of well-defined chemical transformations. Researchers have employed various strategies, including alkylation, acylation, and cyclization reactions, to efficiently construct this compound. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the product. Recent studies have also explored green chemistry approaches to synthesize this compound, aligning with the growing demand for sustainable chemical processes.

The structural features of 3-cyclobutyl-2-formamidopropanoic acid make it an attractive candidate for exploring its biological activity. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to biological targets. The formamide group contributes to hydrogen bonding capabilities, while the propanoic acid moiety provides acidity and potential for further functionalization. These characteristics have led researchers to investigate its potential as a lead compound in drug discovery.

Recent studies have focused on the pharmacological properties of 3-cyclobutyl-2-formamidopropanoic acid. In vitro assays have demonstrated its ability to modulate key enzymes and receptors involved in various disease pathways. For instance, it has shown promise as an inhibitor of certain kinases, which are critical targets in cancer therapy. Additionally, its anti-inflammatory and antioxidant properties have been explored, highlighting its potential applications in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The application of 3-cyclobutyl-2-formamidopropanoic acid extends beyond pharmacology into materials science. Its unique structure allows for the development of novel materials with tailored properties. Researchers have utilized this compound as a precursor for synthesizing advanced polymers and coatings with enhanced mechanical and thermal stability. Furthermore, its ability to form self-assembled structures has opened avenues for nanotechnology applications.

In conclusion, 3-cyclobutyl-2-formamidopropanoic acid, with its CAS number 1494842-38-4, represents a multifaceted compound with diverse applications across various scientific domains. Its synthesis, structural features, biological activity, and material applications underscore its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both chemical science and therapeutic development.